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Compound of Interest

Compound Name: Madam

Cat. No.: B1251791 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, handling procedures, and disposal plans for 2-

(Dimethylamino)ethyl methacrylate (DMAEMA), also known as MADAM. Adherence to these

guidelines is essential for ensuring laboratory safety and proper chemical management.

Hazard Summary
DMAEMA is a hazardous chemical that requires careful handling. It is a combustible liquid that

is harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, and

may provoke an allergic skin reaction. It is also recognized as being harmful to aquatic life.[1]

[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1251791?utm_src=pdf-interest
https://www.benchchem.com/product/b1251791?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0450&p_version=1&p_lang=en
https://www.tcichemicals.com/IN/en/p/M0082
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical safety goggles in

compliance with OSHA's 29

CFR 1910.133 or European

Standard EN166. A face shield

is also required where

splashing is a potential hazard.

Protects against splashes and

vapors that can cause severe

eye irritation and damage.

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber). A lab coat

is required, and a chemical-

resistant apron and sleeves

are necessary when there is a

risk of splashing. Wear

appropriate protective clothing

to prevent skin exposure.

Prevents skin contact which

can cause burns, irritation, and

allergic reactions.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required if working outside of

a certified chemical fume hood

or where ventilation is

inadequate. A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed.

Protects against inhalation of

vapors which can cause

respiratory tract irritation.

Quantitative Data Summary
The following table summarizes key quantitative data for DMAEMA.
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Property Value Reference

CAS Number 2867-47-2

Molecular Formula C8H15NO2

Molecular Weight 157.21 g/mol

Appearance
Clear, colorless to light-yellow

liquid

Odor Amine-like, Rotten-egg like

Boiling Point 182 - 192 °C (360 - 378 °F)

Melting Point -30 °C (-22 °F)

Flash Point 68 °C (154 °F) closed cup

Density 0.933 g/mL at 25 °C (77 °F)

Solubility in Water Soluble

Vapor Pressure 0.49 mmHg at 20 °C (68 °F)

Permissible Exposure Limit

(PEL)
5 mg/m³ (California)

Experimental Protocols
Handling and Storage Workflow
The following diagram outlines the standard operating procedure for handling and storing

DMAEMA.
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Workflow for Handling and Storing DMAEMA

Preparation

Handling

Storage Post-Handling

Verify fume hood certification

Inspect PPE for integrity

Locate and test safety shower and eyewash station

Work within a certified chemical fume hood

Proceed to handling

Ground/bond container and receiving equipment

Dispense chemical carefully

Tightly seal container after use

Store in a cool, dry, well-ventilated area

Proceed to storage

Decontaminate work area

Proceed to cleanup

Protect from light, moisture, and heat

Store away from incompatible substances

Properly dispose of contaminated PPE and waste

Wash hands and exposed skin thoroughly
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DMAEMA Waste Disposal Workflow

Waste Collection

Temporary Storage

Final Disposal

Collect waste in a designated, labeled, and sealed hazardous waste container

Do not mix with incompatible waste streams Segregate contaminated consumables (gloves, pipette tips)

Store waste container in a designated hazardous waste accumulation area

Transfer to storage Transfer to storage

Ensure area is secure and regularly inspected

Arrange for pickup by a licensed hazardous waste disposal company

Schedule disposal

Complete all required waste disposal documentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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